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Compound of Interest

Compound Name: Firocoxib-d4

Cat. No.: B12413866 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Firocoxib-d4, a deuterated analog of the non-steroidal

anti-inflammatory drug (NSAID) Firocoxib. The following procedural guidance is designed to be

a preferred source for laboratory safety and chemical handling.

Hazard Identification and Classification
Firocoxib-d4 is classified with several hazards that necessitate careful handling to minimize

exposure and environmental impact. The GHS (Globally Harmonized System of Classification

and Labelling of Chemicals) classifications are summarized below.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity Oral (Category 4) H302: Harmful if swallowed[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

the liver through prolonged or

repeated exposure[2]

Hazardous to the Aquatic

Environment
Acute (Category 1)

H400: Very toxic to aquatic

life[1]

Hazardous to the Aquatic

Environment
Chronic (Category 1 & 3)

H410: Very toxic to aquatic life

with long lasting effects[1],

H412: Harmful to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table outlines the recommended PPE for handling Firocoxib-d4.
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Body Part Protective Equipment Specification

Eyes/Face
Safety Goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards[3]

Hands Protective gloves
Chemical impermeable

gloves[3]

Skin and Body
Impervious clothing, Protective

disposable gown

Made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs[1][4]

Respiratory Suitable respirator

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced[3]. A surgical N-

95 respirator can provide both

respiratory and splash

protection[5]

Note: No occupational exposure limit values have been established for Firocoxib.[1][6]

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of Firocoxib-d4 and

ensuring laboratory safety.

Handling:

Work in a well-ventilated area.[3]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]
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Pregnant women should not be exposed to this product.

Storage:

Keep the container tightly sealed.[1]

Store in a dry, cool, and well-ventilated place.[3]

Recommended storage is at -20°C for the powder and -80°C when in solvent.[1]

Store locked up.[3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release:

Evacuate personnel to safe areas.[3]

Ensure adequate ventilation.[3]

Avoid dust formation.[3]

Wear appropriate PPE.[3]

Collect the spillage and place it in a suitable, closed container for disposal.[1][3]

Prevent the chemical from entering drains, surface water, or soil.[3]

First Aid:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing immediately.

[3]

If in Eyes: Rinse with pure water for at least 15 minutes.[3]
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If Inhaled: Move the victim into fresh air.[3]

Disposal Plan
Firocoxib-d4 and its containers must be disposed of as hazardous waste.

Dispose of contents/container to an approved waste disposal plant.[1]

Disposal must be in accordance with applicable local, state, and federal regulations.[3]

Procedural Workflow Diagrams
To further clarify the procedural steps for safe handling, the following diagrams illustrate the key

logical relationships in the experimental workflow and disposal plan.
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Safe Handling Workflow for Firocoxib-d4
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Caption: Workflow for safe handling of Firocoxib-d4.
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Emergency Response for Firocoxib-d4 Exposure

Routes of Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth & Seek Medical Advice

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Emergency response plan for Firocoxib-d4 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Firocoxib-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413866#personal-protective-equipment-for-
handling-firocoxib-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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